Cas no 17427-37-1 (1-(2-Isothiocyanatoethyl)-4-methoxybenzene)

• Product Name: 1-(2-Isothiocyanatoethyl)-4-methoxybenzene
• CAS No: 17427-37-1
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• MDL: MFCD03147411
• CID: 228751
• PubChem ID: 2392401
• Update Time: 2025-04-19

1-(2-Isothiocyanatoethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Isothiocyanatoethyl)-4-methoxybenzene
• 1-(2-ISOTHIOCYANATO-ETHYL)-4-METHOXY-BENZENE
• Benzene,1-(2-isothiocyanatoethyl)-4-methoxy-
• 1-(2-isothiocyanatoethyl)-4-methoxybenzene(SALTDATA: FREE)
• 2-(4-methoxyphenyl)ethyl isothiocyanate
• 4-Methoxy-phenethylisothiocyanat
• AC1M66UD
• AC1Q4CI4
• Ambcb4014135
• CTK4D4941
• HMS1786E08
• 1-(2-Isothiocyanatoethyl)-4-methoxybenzene AldrichCPR
• 17427-37-1
• 1-(2-Isothiocyanatoethyl)-4-methoxybenzene, AldrichCPR
• DTXSID10368441
• Z56891383
• SCHEMBL4701206
• AKOS000115259
• BP-11060
• MFCD03147411
• EN300-01254
• G29141

• MDL： MFCD03147411
• Inchi： 1S/C10H11NOS/c1-12-10-4-2-9(3-5-10)6-7-11-8-13/h2-5H,6-7H2,1H3
• InChI Key： JIZVGEJTLPEYLM-UHFFFAOYSA-N
• SMILES： S=C=NCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 21.59

1-(2-Isothiocyanatoethyl)-4-methoxybenzene Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles